Cas no 76098-87-8 (Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-)

• Product Name: Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
• CAS No: 76098-87-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 538356
• PubChem ID: 13260190
• Update Time: 2025-04-19

Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
• 1H-benzimidazol-2-yl-(3-methylphenyl)methanone
• DTXSID60532711
• 76098-87-8
• (1H-Benzimidazol-2-yl)(3-methylphenyl)methanone

• Inchi： 1S/C15H12N2O/c1-10-5-4-6-11(9-10)14(18)15-16-12-7-2-3-8-13(12)17-15/h2-9H,1H3,(H,16,17)
• InChI Key： JXGDUIYWPUARRJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų